Propargite(Mixture of Diastereomers)

• CAS No.: 2312-35-8
• Product Name: Propargite(Mixture of Diastereomers)
• Molecular Formula: C19H26O4S
• Molecular Weight: 350.5 g/mol
• IUPAC Name: [2-(4-tert-butylphenoxy)cyclohexyl] prop-2-ynyl sulfite
• Standard InChI: InChI=1S/C19H26O4S/c1-5-14-21-24(20)23-18-9-7-6-8-17(18)22-16-12-10-15(11-13-16)19(2,3)4/h1,10-13,17-18H,6-9,14H2,2-4H3
• Standard InChIKey: ZYHMJXZULPZUED-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OC2CCCCC2OS(=O)OCC#C
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2CCCCC2OS(=O)OCC#C
• Boiling Point: Decomposes. (USCG, 1999); Decomposes at about 200 °C prior to boiling
• Colorform: Brownish-yellow, oily viscous liquid (tech.); Light to dark brown viscous liquid
• Density: 1.085 to 1.115 at 68 °F (USCG, 1999); 1.10 at 20 °C
• Flash Point: 82 °F (USCG, 1999)
• Physical Description: Propargite is a dark colored liquid. It is a wettable powder or water emulsifiable liquid. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide. Practically insoluble in water (10.5 mg/L). Used as an acaricide.
• Description: Propargite is a dark colored liquid. It is a wettable powder or water emulsifiable liquid. It can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a pesticide. Practically insoluble in water (10.5 mg/L). Used as an acaricide.; Propargite is a sulfite ester and a terminal acetylenic compound. It has a role as a sulfite ester acaricide.
• Solubility: 1.43e-06 M; Fully miscible with hexane, toluene, dichloromethane, methanol and acetone; In water, 0.215 mg/L at 25 °C
• Synonyms: Sulfurous Acid, 2-(p-Tert-butylphenoxy)cyclohexyl 2-Propynyl Ester (7CI,8CI); Sulfurous Acid, 2-[4-(1,1-Dimethylethyl)phenoxy]cyclohexyl 2-Propynyl Ester (9CI); 2-(p-tert-Butylphenoxy)cyclohexyl 2-Propynyl Sulfite; 2-(p-tert-Butylphenoxy)cyclohexyl P
• Vapor Pressure: 3.00e-07 mmHg; 3X10-7 mm Hg at 25 °C
• PubChem Compound: 4936
• Last Modified: Nov 11 2021